2-chloro-N-(2-fluorophenyl)quinazoline-4-amine

• Molecular Formula: C14H9ClFN3
• Molecular Weight: 273.69 g/mol
• IUPAC Name: 2-chloro-N-(2-fluorophenyl)quinazolin-4-amine
• InChI: InChI=1S/C14H9ClFN3/c15-14-18-11-7-3-1-5-9(11)13(19-14)17-12-8-4-2-6-10(12)16/h1-8H,(H,17,18,19)
• InChI Key: LHBAXWUGYGZYGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)Cl)NC3=CC=CC=C3F

Description

2-chloro-N-(2-fluorophenyl)quinazoline-4-amine is a useful research compound. Its molecular formula is C14H9ClFN3 and its molecular weight is 273.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-fluoroaniline (232 mg), 2,4-dichloroquinazoline (400 mg) and N,N-dimethylformamide (4 mL), potassium carbonate (430 mg) was added and stirred at room temperature for 8 hours. The reaction mixture was diluted with water (40 mL), and the precipitated solid was collected by filtration and purified by silica gel column chromatography (eluent; n-hexane:ethyl acetate=5:1-3:1) to give 2-chloro-N-(2-fluorophenyl)quinazoline-4-amine (0.22 g) as a light-yellow solid.